Cas no 27095-10-9 (1-Stearo-2-linolein)

• Product Name: 1-Stearo-2-linolein
• CAS No: 27095-10-9
• MF: C₃₉H₇₂O₅
• MW: 620.985993385315
• CID: 2086544
• Update Time: 2025-10-29

1-Stearo-2-linolein Chemical and Physical Properties

Names and Identifiers

• 1-Stearo-2-linolein
• 9,12-Octadecadienoic acid (9Z,12Z)-, 1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester

• Inchi： 1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,18,20,37,40H,3-11,13,15-17,19,21-36H2,1-2H3/b14-12-,20-18-
• InChI Key： AJMZUFBKADIAKC-MLWYYCKJSA-N
• SMILES： C(OC(CO)COC(=O)CCCCCCCCCCCCCCCCC)(=O)CCCCCCC/C=C\C/C=C\CCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 1-Stearo-2-linolein

Comprehensive Overview of 1-Stearo-2-Linolein (CAS No. 27095-10-9): A Dual-Fatty Acid Phospholipid in Chemical and Biomedical Applications

The compound 1-Stearo-2-Linolein (CAS No. 27095-10-9) represents a unique phospholipid structure characterized by its dual fatty acid composition: a stearic acid moiety at the sn-1 position and a linoleic acid residue at the sn-2 position attached to glycerophosphate backbone. This structural configuration confers distinctive physicochemical properties, making it an object of growing interest in lipidomics, drug delivery systems, and biomedical research. Recent advancements in analytical techniques such as high-resolution mass spectrometry have enabled precise characterization of its molecular interactions with cellular membranes, particularly in contexts involving inflammation modulation and nanoparticle formulation.

In structural terms, the CAS No. 27095-10-9 compound exemplifies the complexity of biological membrane components through its combination of saturated (stearic acid) and polyunsaturated (linoleic acid) fatty acyl chains. The saturated chain contributes rigidity while the cis-double bonds in linoleic acid introduce fluidity and curvature stress into lipid bilayers—a balance critical for membrane functionality. This duality has been experimentally validated through molecular dynamics simulations published in Biochimica et Biophysica Acta (2023), which demonstrated its ability to modulate membrane permeability under oxidative stress conditions.

Ongoing research highlights its potential in targeted drug delivery systems. A 2024 study from Nano Today showed that nanoparticles formulated with this phospholipid exhibited enhanced cellular uptake efficiency when administered to macrophage cell lines, attributed to its amphiphilic nature that facilitates stealth properties without compromising stability. The 1-Stearo-2-Linolein-based vesicles demonstrated prolonged circulation half-life compared to conventional phosphatidylcholine carriers, suggesting therapeutic advantages for cancer chemotherapy applications.

In inflammatory disease models, this compound's anti-inflammatory activity has been linked to its ability to modulate Toll-like receptor signaling pathways. Preclinical data from Nature Communications (Dec 2023) revealed that topical application reduced cytokine production in murine dermatitis models by selectively interacting with ceramide-rich lipid rafts—mechanisms now being explored for psoriasis treatment development. The linoleic acid component's conjugated double bonds appear particularly important for these immunomodulatory effects.

Synthetic strategies for scalable production have evolved significantly since its initial isolation from marine sources. Recent advances reported in Chemical Communications98% purity as confirmed by NMR spectroscopy and LC-QTOF MS analysis. These methods utilize immobilized lipases derived from Candida antarctica var., demonstrating both cost efficiency and environmental sustainability compared to traditional solvent-based approaches.

In neurobiological applications, this phospholipid's role in synaptic plasticity is emerging as a novel research direction. A collaborative study between MIT and Karolinska Institute (published May 2024) identified its presence at elevated levels in hippocampal synapses during memory formation processes. The compound's unique acyl chain combination was shown to stabilize NMDA receptor clusters through direct interactions with cholesterol-rich microdomains—a discovery opening new avenues for Alzheimer's disease intervention strategies targeting synaptic integrity.

Toxicological evaluations conducted under OECD guidelines have established favorable safety profiles when used within recommended dosage ranges. Acute toxicity studies on rodents showed no observable adverse effects up to 5 g/kg oral administration, while genotoxicity assays using the Ames test demonstrated negative results across multiple bacterial strains—a critical advantage for pharmaceutical development compared to synthetic analogs containing halogenated substituents.

In industrial biotechnology contexts, this compound serves as a valuable biomarker for lipid metabolic pathway analysis due to its distinct fragmentation pattern during MALDI-ToF MS analysis. Its retention time characteristics during HPLC analysis (tR ~ 8:45 min under C8 column conditions) provide reliable identification parameters even in complex biological matrices such as plasma samples or tissue extracts.

The compound's unique positional isomerism—specifically the stearoyl group occupying the sn-1 position—plays a decisive role in its functional properties compared to other positional isomers like 1-linoleoyl-sn-glycerol phosphate esters. This positional specificity was recently exploited by researchers at Stanford University (Science Advances, Jan 2024) who engineered recombinant phospholipase D variants capable of selectively synthesizing this isoform from natural glycerophospholipids—a breakthrough enabling precise control over lipid nanoparticle compositions.

In summary, the multifunctional nature of CAS No. 27095-10-9, driven by its dual-fatty acid architecture and precise stereochemistry, positions it as an essential component across diverse biomedical applications—from advanced drug delivery platforms to neuroprotective therapies and metabolic pathway research tools. Continued exploration into its mechanistic interactions at molecular interfaces promises further innovations in personalized medicine strategies targeting chronic inflammatory diseases and neurodegenerative disorders.